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Compound of Interest

Compound Name: Pentrium

Cat. No.: B1221896

IMMEDIATE SAFETY NOTICE: Pentrium is a compound mixture containing Pentaerythritol
tetranitrate (PETN), a powerful explosive, and Chlordiazepoxide, a hazardous pharmaceutical
agent. Extreme caution must be exercised during handling and disposal. This material is
sensitive to shock, friction, and heat. Improper disposal can lead to detonation or
environmental contamination.

This guide provides essential procedural information for the safe handling and disposal of
Pentrium in a laboratory setting. Adherence to these protocols is critical to ensure the safety of
personnel and compliance with environmental regulations.

Pre-Disposal Safety and Handling

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE), including:

Safety goggles or a face shield

Flame-retardant lab coat

Chemical-resistant gloves (Neoprene or rubber recommended)

An OSHA/NIOSH-approved respirator for dust, mist, and fumes may be required, especially
if handling powders.

Handling Precautions:
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e Avoid shock, impact, and friction at all times.
o Keep Pentrium away from heat, sparks, open flames, and other ignition sources.[1]

» Store in a cool, well-ventilated area, away from light and incompatible materials such as
strong acids, alkalis, and oxidizing agents.[1]

e Use non-sparking tools for all operations.
e Prevent the formation of dust.[2]
e Ensure an emergency eyewash station and safety shower are immediately accessible.[1][3]

Quantitative Data Summary

The following table summarizes key quantitative data for the components of Pentrium.

Pentaerythritol Tetranitrate

Property Chlordiazepoxide

(PETN)
CAS Number 58-25-3 78-11-5
Molecular Formula C16H14CINsO CsHsN4O12
Melting Point 213 °C[4] 140 °C[5]
Oral LD50 (Rat) 392 mg/kg[6] Not Available
Explosion Temperature Not Applicable 215 °C
Water Solubility Insoluble Insoluble[1]

Step-by-Step Disposal Protocol

Due to the explosive and hazardous nature of Pentrium, it must not be disposed of through
standard laboratory drains or as regular trash.[6][7] It is classified as a hazardous waste, likely
with the EPA Hazardous Waste Number DOO3 for reactivity.

Experimental Protocol: Neutralization of PETN Component (for advanced applications)
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For research applications requiring the breakdown of the PETN component prior to disposal,
chemical neutralization can be performed by trained personnel in a controlled environment.
One cited method is the use of Fenton's reagent.

Methodology:

e Preparation: In a designated chemical fume hood, prepare a solution of Fenton's reagent (a
mixture of hydrogen peroxide and an iron catalyst, typically iron(ll) sulfate).

e Reaction: Slowly and carefully add the Pentrium waste to the Fenton's reagent solution
under constant, gentle stirring. The reaction is exothermic and will generate gas; proceed
with caution.

e Monitoring: Monitor the reaction to ensure it proceeds safely. The reaction will degrade the
nitrate esters of PETN.

 Verification: Once the reaction is complete, the absence of PETN should be verified using an
appropriate analytical technique (e.g., HPLC) before proceeding with the disposal of the
resulting solution as hazardous chemical waste.

o Disposal of Resultant Waste: The neutralized solution, which now contains the
chlordiazepoxide component and reaction byproducts, must still be collected and disposed of
as hazardous waste.

Mandatory Visualizations

Diagram 1: Pentrium Disposal Decision Workflow

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1221896?utm_src=pdf-body
https://www.benchchem.com/product/b1221896?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Pentrium Waste Generated

:

Don Appropriate PPE
(Safety Goggles, Lab Coat, Gloves)

Assess Quantity and Form
(Solid, Solution)

Small Spill or Residue

Bulk Waste

Dampen with Acetone

Carefully Collect with
Non-Sparking Tools

Place in a Labeled,
Sealed Hazardous Waste Container

Contact Environmental Health & Safety (EHS)
for Professional Disposal

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Pentrium waste.
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Diagram 2: Signaling Pathway of Pentrium's Hazardous Properties
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Caption: Logical relationship of Pentrium's components to its hazards.
Spill and Emergency Procedures
In Case of a Spill:
o Evacuate: Immediately evacuate all non-essential personnel from the area.[1]
« Ignition Sources: Remove all sources of ignition.[1]
o Ventilate: Ensure the area is well-ventilated.

o Containment: For small spills, dampen the material with acetone to reduce dust and
sensitivity.[1]

o Collection: Carefully collect the spilled material using non-sparking tools and place it into a
designated, labeled, and sealed hazardous waste container.[1]
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» Decontamination: Clean the spill area with acetone, followed by soap and water.[1]

o Professional Help: For large spills, immediately contact your institution's Environmental
Health & Safety (EHS) department and, if necessary, the local fire department.[1]

First Aid:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids.[1] Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected skin with soap and
water.[1]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.
Seek medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[2]

By adhering to these stringent safety and disposal protocols, laboratory professionals can
mitigate the significant risks associated with Pentrium, ensuring a safe research environment
and responsible chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. cdn.caymanchem.com [cdn.caymanchem.com]
e 7. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]

 To cite this document: BenchChem. [Proper Disposal of Pentrium: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221896#pentrium-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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